Salivaricin B

• CAS: 335080-41-6
• Molecular Formula: C120H182N34O36S4
• Molecular Weight: 2805.2 g/mol
• InChI: InChI=1S/C120H182N34O36S4/c1-12-59(7)94(151-114(184)93(58(5)6)150-91(165)49-131-90(164)48-130-89(163)45-121)115(185)137-71(31-34-87(123)161)102(172)153-97(62(10)159)118(188)152-95(60(8)13-2)116(186)145-81(51-156)110(180)142-78(43-66-47-127-56-132-66)106(176)135-72(32-35-92(166)167)100(170)147-83(53-191)111(181)133-69(29-22-37-128-120(125)126)98(168)136-73(36-38-194-11)101(171)143-79(44-88(124)162)107(177)144-80(50-155)109(179)141-77(42-65-46-129-68-28-21-20-27-67(65)68)105(175)134-70(30-33-86(122)160)99(169)139-75(40-63-23-16-14-17-24-63)104(174)138-74(39-57(3)4)103(173)140-76(41-64-25-18-15-19-26-64)108(178)154-96(61(9)158)117(187)149-85(55-193)113(183)148-84(54-192)112(182)146-82(52-157)119(189)190/h14-21,23-28,46-47,56-62,69-85,93-97,129,155-159,191-193H,12-13,22,29-45,48-55,121H2,1-11H3,(H2,122,160)(H2,123,161)(H2,124,162)(H,127,132)(H,130,163)(H,131,164)(H,133,181)(H,134,175)(H,135,176)(H,136,168)(H,137,185)(H,138,174)(H,139,169)(H,140,173)(H,141,179)(H,142,180)(H,143,171)(H,144,177)(H,145,186)(H,146,182)(H,147,170)(H,148,183)(H,149,187)(H,150,165)(H,151,184)(H,152,188)(H,153,172)(H,154,178)(H,166,167)(H,189,190)(H4,125,126,128)/t59-,60-,61+,62+,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,93-,94-,95-,96-,97-/m0/s1
• InChIKey: WYCRECCWGWCUHS-KABIMGDMSA-N

Salivaricin B (CAS 335080-41-6) is a 25-amino acid polycyclic peptide belonging to the type AII lantibiotic class, with a molecular formula of C120H182N34O36S4 and a molar mass of approximately 2805.2 Da. The compound is produced by select strains of Streptococcus salivarius (including K12 and K30) and Lactobacillus salivarius M7.

Salivaricin B (CAS 335080-41-6): A Lantibiotic Bacteriocin with Differentiated Mode of Action for Targeted Antimicrobial Research

Salivaricin B (CAS 335080-41-6) is a 25-amino acid polycyclic peptide belonging to the type AII lantibiotic class, with a molecular formula of C120H182N34O36S4 and a molar mass of approximately 2805.2 Da [1]. The compound is produced by select strains of Streptococcus salivarius (including K12 and K30) and Lactobacillus salivarius M7 [2][3]. Salivaricin B exhibits a broad inhibitory spectrum against Gram-positive bacteria, including clinically relevant pathogens such as Streptococcus pyogenes, Staphylococcus aureus, and Listeria monocytogenes [2][3].

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. View Source
• [2] Çataloluk, O., & Gürakan, C. G. (2003). Characterization of Salivaricin B, A Protein Expressed By Lactobacillus salivarius M7. Turk J Biol, 27, 131-136. View Source
• [3] Tagg, J. R. (2004). Lantibiotic. U.S. Patent No. 6,773,912. View Source

Salivaricin B Procurement: Why Nisin A or Salivaricin A Cannot Substitute for Mechanism-Specific Applications

The procurement of Salivaricin B over generic lantibiotic alternatives such as nisin A or Salivaricin A is scientifically mandated by its fundamentally distinct mode of action, killing kinetics, and target strain efficacy [1]. While nisin A acts via pore formation and membrane potential dissipation at nanomolar concentrations, Salivaricin B operates at micromolar concentrations through inhibition of cell wall biosynthesis via UDP-MurNAc-pentapeptide accumulation [1][2]. Furthermore, Salivaricin B demonstrates bactericidal activity against S. pyogenes, whereas the closely related Salivaricin A exerts only bacteriostatic effects against the same pathogen [3]. These mechanistic and kinetic differences preclude simple interchangeability for any assay requiring precise pharmacological definition or strain-specific activity.

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. View Source
• [2] Barbour, A., Philip, K., & Muniandy, S. (2013). Enhanced production, purification, characterization and mechanism of action of salivaricin 9 lantibiotic produced by Streptococcus salivarius NU10. PLoS One, 8(10), e77751. View Source
• [3] Tagg, J. R. (2004). Lantibiotic. U.S. Patent No. 6,773,912. View Source

Salivaricin B Quantitative Evidence Guide: Head-to-Head MIC, IC50, and Mode of Action Data for Scientific Selection

Salivaricin B vs. Nisin A: 3.5-fold Higher MIC Against Streptococcus pyogenes ATCC 12344 Indicates Distinct Pharmacodynamic Profile

In a direct head-to-head comparison, Salivaricin B exhibited a minimal inhibitory concentration (MIC) of 2160 nM against Streptococcus pyogenes ATCC 12344, which is 3.5-fold higher than the MIC of nisin A (617.5 nM) against the identical strain [1]. This quantitative difference in potency underscores the distinct structure-activity relationship of Salivaricin B relative to the prototype lantibiotic.

Evidence Dimension	Minimal Inhibitory Concentration (MIC)
Target Compound Data	2160 nM (S. pyogenes ATCC 12344)
Comparator Or Baseline	Nisin A: 617.5 nM (S. pyogenes ATCC 12344)
Quantified Difference	3.5-fold higher MIC for Salivaricin B
Conditions	Broth microdilution assay; S. pyogenes ATCC 12344 indicator strain

Why This Matters

This data is essential for researchers selecting an appropriate positive control or reference compound for lantibiotic screening, as it confirms Salivaricin B is a moderate-potency agent with a distinct pharmacodynamic window compared to nisin A.

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. (Table 1) View Source

Salivaricin B vs. Nisin A: 6.6-fold Higher IC50 Against Streptococcus pyogenes ATCC 12344 Confirms Reduced Cytoplasmic Membrane Perturbation

The half-maximal inhibitory concentration (IC50) of Salivaricin B against Streptococcus pyogenes ATCC 12344 was measured at 1435.48 ± 326 nM, which is 6.6-fold higher than the IC50 of nisin A (219.146 ± 41.79 nM) against the same strain [1]. This difference in IC50 mirrors the MIC data and is consistent with Salivaricin B's non-pore-forming mechanism.

Evidence Dimension	Half-maximal Inhibitory Concentration (IC50)
Target Compound Data	1435.48 ± 326 nM (S. pyogenes ATCC 12344)
Comparator Or Baseline	Nisin A: 219.146 ± 41.79 nM (S. pyogenes ATCC 12344)
Quantified Difference	6.6-fold higher IC50 for Salivaricin B
Conditions	Broth microdilution assay; S. pyogenes ATCC 12344 indicator strain

Why This Matters

The IC50 value is a direct measure of compound potency and is critical for calculating selectivity indices, determining working concentrations for in vitro assays, and understanding the concentration-response relationship of Salivaricin B.

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. (Table 1) View Source

Salivaricin B vs. Salivaricin A: Bactericidal vs. Bacteriostatic Activity Against Streptococcus pyogenes Defines Critical Application Difference

Patent disclosures explicitly state that Salivaricin A is bacteriostatic against most strains of Streptococcus pyogenes, whereas Salivaricin B is bactericidal against the same pathogen [1]. This qualitative difference in killing kinetics is a primary reason for selecting Salivaricin B over Salivaricin A for applications requiring eradication rather than growth suppression.

Evidence Dimension	Nature of Antimicrobial Activity Against S. pyogenes
Target Compound Data	Bactericidal (lethal)
Comparator Or Baseline	Salivaricin A: Bacteriostatic (growth inhibitory)
Quantified Difference	Qualitative difference: bactericidal vs. bacteriostatic
Conditions	In vitro culture assays; S. pyogenes target organism

Why This Matters

The bactericidal nature of Salivaricin B is critical for therapeutic research, probiotic development, and any application where permanent elimination of the target pathogen is required rather than transient growth suppression.

• [1] Tagg, J. R. (2004). Lantibiotic. U.S. Patent No. 6,773,912. View Source

Salivaricin B: Unique Protease Resistance Profile (Pepsin, Trypsin, Chymotrypsin Insensitive) Enables GI Tract Stability

Salivaricin B is insensitive to degradation by the major gastrointestinal proteases pepsin, trypsin, and chymotrypsin, but is partially sensitive to proteinase K [1]. This stability profile is distinct from many other bacteriocins, which are often inactivated by one or more of these proteases.

Evidence Dimension	Protease Sensitivity
Target Compound Data	Insensitive to pepsin, trypsin, and chymotrypsin; partially sensitive to proteinase K
Comparator Or Baseline	General bacteriocin class (many are trypsin-sensitive)
Quantified Difference	Not quantified in the source.
Conditions	In vitro enzymatic digestion assays

Why This Matters

This protease resistance profile supports the use of Salivaricin B in oral and gastrointestinal applications, as it suggests the peptide can survive transit through the digestive tract.

• [1] Çataloluk, O., & Gürakan, C. G. (2003). Characterization of Salivaricin B, A Protein Expressed By Lactobacillus salivarius M7. Turk J Biol, 27, 131-136. View Source

Salivaricin B Maintains Antimicrobial Activity Across pH 3 to 9, Supporting Application in Acidic and Neutral Environments

Salivaricin B maintains its antimicrobial activity across a pH range of 3 to 9 [1]. This pH stability profile is broader than many conventional bacteriocins and indicates suitability for applications in acidic matrices (e.g., fermented foods) as well as neutral physiological environments.

Evidence Dimension	pH Stability Range
Target Compound Data	Stable and active from pH 3 to 9
Comparator Or Baseline	Typical bacteriocins may have narrower pH stability windows
Quantified Difference	Not quantified in the source.
Conditions	Activity assays following pH adjustment of purified peptide

Why This Matters

This broad pH tolerance is a key selection criterion for researchers developing formulations for oral delivery, food preservation, or any application where the compound will encounter variable pH environments.

• [1] Çataloluk, O., & Gürakan, C. G. (2003). Characterization of Salivaricin B, A Protein Expressed By Lactobacillus salivarius M7. Turk J Biol, 27, 131-136. View Source

Salivaricin B vs. Nisin A: Distinct Mechanism of Action (Cell Wall Biosynthesis Inhibition vs. Pore Formation) Defines Application-Specific Utility

Unlike nisin A, which induces pore formation and dissipates membrane potential, Salivaricin B inhibits cell wall biosynthesis by causing accumulation of UDP-MurNAc-pentapeptide [1][2]. This mechanistic divergence is evidenced by the absence of a fluorescence blue shift of the Trp17 residue upon membrane interaction, confirming Salivaricin B does not penetrate the membrane [1].

Evidence Dimension	Primary Mechanism of Antimicrobial Action
Target Compound Data	Inhibition of cell wall biosynthesis (UDP-MurNAc-pentapeptide accumulation)
Comparator Or Baseline	Nisin A: Pore formation and membrane potential dissipation
Quantified Difference	Qualitative difference in mechanism; no pore formation observed
Conditions	Fluorescence spectroscopy of Trp17 residue; TEM of treated cells

Why This Matters

This mechanistic differentiation is critical for researchers investigating structure-activity relationships of lantibiotics, developing combination therapies, or seeking compounds that target the cell wall without disrupting membrane integrity.

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. View Source
• [2] Barbour, A., Philip, K., & Muniandy, S. (2013). Enhanced production, purification, characterization and mechanism of action of salivaricin 9 lantibiotic produced by Streptococcus salivarius NU10. PLoS One, 8(10), e77751. View Source

Salivaricin B: Optimal Application Scenarios Based on Quantitative Evidence of Potency, Mechanism, and Stability

As a Reference Compound for Cell Wall Biosynthesis Inhibitor Screening

Salivaricin B is optimally used as a positive control or reference standard in screening assays designed to identify novel cell wall biosynthesis inhibitors. Its defined mechanism of UDP-MurNAc-pentapeptide accumulation, distinct from the pore-forming action of nisin A, makes it a valuable tool for validating target-specific assays [1]. The MIC and IC50 data against S. pyogenes (2160 nM and 1435.48 nM, respectively) provide clear quantitative benchmarks for assay validation [1].

As a Bactericidal Agent in Probiotic Formulation Development for Oral Pathogen Control

Salivaricin B's bactericidal activity against S. pyogenes, combined with its insensitivity to pepsin, trypsin, and chymotrypsin, positions it as a strong candidate for inclusion in probiotic formulations aimed at reducing oropharyngeal streptococcal carriage [1][2]. Its stability across pH 3 to 9 further supports its survival in both oral and gastric environments [2].

As a Broad-Spectrum Biopreservative in Fermented Foods

The broad-spectrum activity of Salivaricin B against Listeria monocytogenes, Bacillus cereus, Enterococcus faecalis, and various lactobacilli, combined with its pH stability (pH 3-9), makes it suitable for evaluation as a natural biopreservative in acidic fermented foods [1][2]. Its protease resistance profile may also contribute to prolonged activity in complex food matrices [2].

As a Mechanistic Probe for Studying Lantibiotic Structure-Activity Relationships

Salivaricin B serves as an essential comparator in structure-activity relationship (SAR) studies of lantibiotics. The direct head-to-head MIC and IC50 data against nisin A (Table 1), coupled with its distinct non-pore-forming mechanism, provide a robust framework for dissecting the structural determinants of lantibiotic potency and target selectivity [1].

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. View Source
• [2] Çataloluk, O., & Gürakan, C. G. (2003). Characterization of Salivaricin B, A Protein Expressed By Lactobacillus salivarius M7. Turk J Biol, 27, 131-136. View Source